Magnesium carbonate

Specification

• CAS No.: 13717-00-5
• Molecular Formula: CH2MgO3
• Molecular Weight: 86.33 g/mol
• IUPAC Name: magnesium;carbonate
• Standard InChI: InChI=1S/CH2O3.Mg/c2-1(3)4;/h(H2,2,3,4)
• Standard InChI Key: XNEYCQMMVLAXTN-UHFFFAOYSA-N
• SMILES: C(=O)([O-])[O-].[Mg+2]
• Canonical SMILES: C(=O)(O)O.[Mg]
• Boiling Point: Decomposes (NIOSH, 2024); Decomposes; decomposes
• Colorform: Light, bulky, white powder
• Melting Point: 662 °F (Decomposes) (NIOSH, 2024); Decomposes at 350; 990 °C; 662 °F (decomposes); 662 °F (Decomposes)

Introduction

Chemical and Physical Properties

Chemical Structure and Forms

Magnesium carbonate exists in several forms with varying degrees of hydration. The most common forms include:

• Anhydrous magnesium carbonate (magnesite, MgCO₃)

• Dihydrate (barringtonite, MgCO₃·2H₂O)

• Trihydrate (nesquehonite, MgCO₃·3H₂O)

• Pentahydrate (lansfordite, MgCO₃·5H₂O)
  Additionally, several basic forms exist naturally as minerals:

• Artinite (Mg₂CO₃(OH)₂·3H₂O)

• Hydromagnesite (Mg₅(CO₃)₄(OH)₂·4H₂O)

• Dypingite (Mg₅(CO₃)₄(OH)₂·5H₂O)
  The anhydrous form, magnesite, crystallizes in a trigonal structure similar to calcite, where each magnesium ion (Mg²⁺) is surrounded by six oxygen atoms. The dihydrate has a triclinic structure, while the trihydrate possesses a monoclinic structure.

Physical Properties

Magnesium carbonate is characterized by the following physical properties:

• Appearance: White to yellow solid crystal or crystalline powder

• Odor: Odorless

• Solubility: Slightly soluble in water, acetone, and liquid ammonia; easily soluble in ammonium salt aqueous solutions

• Molecular weight: 84.3139 g/mol

• pH (1% suspension): Approximately 10, indicating mild alkalinity

• Packed density: 120-250 g/l for commercial forms

• Water content: Maximum 2% humidity (after 2 hours at 105°C)

Chemical Reactions

Magnesium carbonate demonstrates several important chemical reactions:
Heat Decomposition:
When heated to temperatures between 250°C and 800°C, magnesium carbonate decomposes into magnesium oxide and carbon dioxide:
MgCO₃ → MgO + CO₂
Reactions with Acids:

• With hydrochloric acid:
  MgCO₃ + 2HCl → MgCl₂ + H₂O + CO₂

• With sulfuric acid:
  MgCO₃ + H₂SO₄ → MgSO₄ + CO₂ + H₂O

Thermodynamic Properties

The thermodynamic properties of magnesium carbonate have been extensively studied. According to NIST data, the solid phase heat capacity follows the Shomate Equation:
Cp° = A + Bt + Ct² + D*t³ + E/t²
Where t = temperature (K) / 1000
Table 1: Shomate Equation Parameters for Magnesium Carbonate (298K to 1000K)

Parameter	Value
A	44.93700
B	149.7085
C	-74.18274
D	11.97670
E	-0.629261
F	-1133.224
G	75.24213
H	-1111.689
Table 2: Thermodynamic Properties of Magnesium Carbonate at Various Temperatures
Temperature (K)	Cp (J/mol*K)
-----------------	--------------
298	76.19
400	89.78
500	100.2
600	108.9
700	116.2
800	122.4
900	127.5
1000	131.8
Data source: NIST-JANAF Thermochemical Tables, Fourth Edition

Production and Preparation Methods

Industrial Production

Magnesium carbonate is primarily obtained through mining the mineral magnesite. Approximately 70% of the world's supply is mined and processed in China. Commercial production often involves extracting and processing natural magnesite deposits to produce different grades of magnesium carbonate for various applications.

Laboratory Synthesis

In laboratory settings, magnesium carbonate can be prepared through several methods:

• Reaction between soluble magnesium salts and sodium bicarbonate:
  MgCl₂(aq) + 2 NaHCO₃(aq) → MgCO₃(s) + 2 NaCl(aq) + H₂O(l) + CO₂(g)

• Precipitation by mixing magnesium solutions with carbonate solutions, where the carbonate source can be carbon dioxide from the atmosphere.

• Different forms of magnesium carbonate can be prepared through varying precipitation methods:

  • "Light" form: precipitated from magnesium solutions using alkali carbonate at normal temperatures

  • "Heavy" form: produced from boiling concentrated solutions followed by precipitation to dryness, washing, and drying at 100°C

Industrial Applications

Construction and Building Materials

Magnesium carbonate plays a significant role in the construction industry:

• Component in cement and building materials: When combined with other materials like lime, it contributes to strong and durable structures.

• Thermal resistance applications: Its heat-resistant properties make it valuable in fireproofing materials and insulation products for both residential and commercial construction.

• Production of lightweight building materials: Used in wall panels and fireproof boards due to its heat resistance and fire-retardant properties.

• Moisture regulation: Helps regulate moisture content in construction materials, improving structural longevity.

Pharmaceutical and Medical Applications

Magnesium carbonate has several important applications in pharmaceutical and medical fields:

• Antacid: Its alkaline nature helps neutralize stomach acid to relieve indigestion and heartburn.

• Laxative: Serves as a gentle laxative for treating constipation.

• Magnesium supplement: Used to treat or prevent magnesium deficiency.

• Phosphate binder in hemodialysis: Clinical research has demonstrated that magnesium carbonate is effective as a phosphate binder for chronic hemodialysis patients. A prospective, randomized trial comparing magnesium carbonate/calcium carbonate versus calcium acetate showed that magnesium carbonate provided equal control of serum phosphorus (70.6% vs. 62.5% of patients within target range) while significantly reducing daily elemental calcium ingestion (908 ± 24 vs. 1743 ± 37 mg/day, P < .0001).

Food Industry Applications

In the food sector, magnesium carbonate serves multiple purposes:

• Anti-caking agent: Prevents the undesirable clumping of powders or particles during manufacturing processes and storage.

• Flour improver: Improves the dispersibility and flowability of flour, prevents clumping, and enhances processing characteristics.

• Acidity regulator: Particularly in the beverage industry, it optimizes flavor by influencing the sour/sweet taste balance without adding sodium.

• Magnesium fortification: Increases the magnesium content in food products and beverages, providing nutritional benefits.

• Processing aid: Used in the manufacture of instant chicory extract as an anti-caking agent to improve powder flow at concentrations up to 0.05%.

Environmental Applications

Magnesium carbonate contributes to environmental protection in several ways:

• Flue gas desulfurization: Acts as a scrubber in power plants to reduce sulfur dioxide emissions, helping minimize the release of harmful gases into the atmosphere.

• Wastewater treatment: Effectively removes heavy metal ions and harmful chemicals from water.

• Carbon dioxide sequestration: Research into mineral carbonation using magnesium carbonate has shown promise for CO₂ reduction strategies.

• Wildfire retardants: Studies have shown it effectively blocks the release of toxic elements from burned ash, outperforming phosphate-based alternatives.

Sports and Fitness Applications

In sports and fitness, magnesium carbonate has found a specialized niche:

• Athletic chalk: Commonly used by gymnasts, rock climbers, and weightlifters to improve grip by absorbing sweat from hands and keeping them dry.

• Performance enhancement: Its non-toxic and natural properties make it ideal for athletes requiring reliable grip without chemical side effects, though it may cause skin allergies in some individuals.

Other Industrial Applications

Magnesium carbonate has numerous applications across various other industries:

• Rubber and plastic manufacturing:

  • Filler material to improve durability and elasticity in rubber products like tires, hoses, and seals

  • Enhances flame retardant properties in plastics

• Paper and pulp industry:

  • Paper filler to improve whiteness and glossiness

  • Enhances paper texture and printing performance through moisture absorption

• Cosmetics and personal care:

  • Ingredient in makeup powders, deodorants, and skincare items

  • Acts as a bulking agent and moisture regulator

• Electronic manufacturing:

  • Raw material for preparing high-purity magnesium oxide and electronic components

  • Used in advanced inks and fine ceramics

• Agriculture and soil treatment:

  • Neutralizing agent for acidic soils, increasing soil pH levels

  • Source of magnesium for plants, supporting chlorophyll production and improving crop yields

Research Findings

Temperature Dependence Studies

Recent scientific research using synchrotron X-ray scattering experiments has investigated the temperature dependence of amorphous magnesium carbonate (AMC), a precursor of crystalline magnesium carbonate hydrates. This research has important implications for mineral carbonation as a CO₂ sequestration method.
Key findings from this research include:

• No substantial structural differences were observed among AMC samples synthesized at 20°C, 60°C, and 80°C.

• The medium-range order of all three AMC samples was very similar to that of hydromagnesite.

• When stirred in aqueous solution at room temperature, AMC samples hydrate immediately and form a three-dimensional hydrogen-bonding network, subsequently crystallizing with the long-range structural order of nesquehonite.

• The Mg K-edge X-ray absorption near-edge structure spectrum of AMC prepared at 20°C was very similar to that of nesquehonite, suggesting similar electronic structure and coordination geometry of Mg atoms.

• While the short-range order (coordination environment) around the Mg atoms was slightly modified with temperature, the medium-range order of AMC remained unchanged between 20°C and 80°C.

Medical Research on Phosphate Binding

A clinical study investigated the efficacy of magnesium carbonate as a phosphate binder in hemodialysis patients. The prospective, randomized, open-label trial compared magnesium carbonate/calcium carbonate versus calcium acetate as a phosphate binder in 30 stable hemodialysis patients.
The research methodology involved:

• Patient selection: 30 stable hemodialysis patients without a history of frequent diarrhea

• Randomization: 2:1 ratio (magnesium carbonate vs. calcium acetate)

• Dose titration: To achieve the Kidney Disease Outcomes Quality Initiative (K/DOQI) phosphate target of <5.5 mg/dL

• Primary outcomes: Serum phosphorus concentration and percentage of patients meeting K/DOQI targets
  Key findings:

• Equal phosphate control: 70.6% of the magnesium carbonate group and 62.5% of the calcium acetate group maintained average serum phosphorus within the K/DOQI target during the efficacy phase.

• Reduced calcium intake: Magnesium carbonate significantly reduced daily elemental calcium ingestion from phosphate binders (908 ± 24 vs. 1743 ± 37 mg/day, P < .0001).

• Tolerability: Magnesium carbonate was generally well-tolerated in the selected patient population. These findings suggest that magnesium carbonate is an effective alternative phosphate binder for hemodialysis patients, with the advantage of reducing calcium load.